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Compound of Interest

Compound Name: 4-Hydroxycyclohexanecarbonitrile

CAS No.: 24056-34-6

Cat. No.: B1315150

Get Quote

This guide provides an in-depth analysis of the safety protocols and handling precautions for 4-
Hydroxycyclohexanecarbonitrile, tailored for researchers, scientists, and professionals in the

field of drug development. Our focus extends beyond mere procedural steps to elucidate the

underlying scientific principles that govern safe laboratory practices with this compound.

Compound Identification and Physicochemical
Properties
4-Hydroxycyclohexanecarbonitrile is a bifunctional molecule containing both a hydroxyl and

a nitrile group. Understanding its physical and chemical properties is foundational to its safe

handling.
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Property Value Source

Molecular Formula C₇H₁₁NO [1][2]

Molecular Weight 125.17 g/mol [1][2]

CAS Number 24056-34-6 [1][2][3]

Boiling Point 270.0 ± 33.0 °C at 760 mmHg [1]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 117.1 ± 25.4 °C [1]

Storage Temperature 2-8°C [1]

Hazard Identification and Toxicological Profile
4-Hydroxycyclohexanecarbonitrile is classified as harmful and an irritant.[2] The primary

hazards are associated with its potential toxicity through various routes of exposure.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

The toxicity of nitriles is a significant concern in a laboratory setting. While not all nitriles are

acutely toxic, many can release cyanide in vivo. This metabolic release of cyanide is the

primary mechanism of toxicity for many aliphatic nitriles. Cyanide, in turn, is a potent inhibitor of

cellular respiration. Therefore, it is prudent to handle all nitriles, including 4-
Hydroxycyclohexanecarbonitrile, with a high degree of caution.
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is essential for minimizing exposure.

Engineering Controls
Chemical Fume Hood: All work with 4-Hydroxycyclohexanecarbonitrile, including

weighing, preparing solutions, and running reactions, must be conducted in a certified

chemical fume hood to prevent inhalation of vapors or aerosols.[1]

Ventilation: Ensure adequate ventilation in the laboratory to minimize the accumulation of

any fugitive emissions.

Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.

Eye and Face Protection: Chemical safety goggles are mandatory.[1] In situations where

splashing is a significant risk, the use of a face shield in addition to goggles is strongly

recommended.

Hand Protection: Chemical-resistant gloves are required.[1] Nitrile gloves are a suitable

choice for incidental contact.[4][5][6] For prolonged handling or in the event of a spill,

heavier-duty gloves should be considered. It is critical to change gloves immediately if they

become contaminated.[7]

Skin and Body Protection: A laboratory coat or gown should be worn at all times.[1] For

procedures with a higher risk of splashing, a chemically resistant apron is advisable.[8]

Respiratory Protection: In normal laboratory use within a fume hood, respiratory protection is

not typically required. However, in the case of a large spill or a failure of engineering

controls, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be available.
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to preventing accidents and

ensuring a safe working environment.

General Handling Practices
Avoid Contact: Minimize all contact with the chemical.[4]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

breaks, and at the end of the workday.[1][9]

No Food or Drink: Do not consume food or beverages in the laboratory.[9]

Mouth Pipetting: Never use mouth pipetting.[8]

Storage
Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

[11][12]

Incompatibilities: Keep away from strong oxidizing agents, heat, sparks, and open flames.[1]

Temperature: Store at the recommended temperature of 2-8°C.[1]

Emergency Procedures
Preparedness for potential emergencies is a critical component of laboratory safety.

First-Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air.[1][9][10] If breathing is

difficult or stops, provide artificial respiration and seek immediate medical attention.[10][13]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area with copious amounts of soap and water for at least 15 minutes.[1]

Seek medical attention if irritation persists.[1]
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Eye Contact: If the chemical enters the eyes, immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids.[1][13] Seek immediate

medical attention.

Ingestion: If swallowed, do not induce vomiting.[10] Rinse the mouth with water and seek

immediate medical attention.[1][3][14]

Accidental Release Measures
Small Spills: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite.[1] Place the contaminated material in a sealed container for proper disposal.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and follow the procedure for small spills.

Environmental Precautions: Do not allow the material to enter drains or waterways.[1]

Disposal Considerations
All waste containing 4-Hydroxycyclohexanecarbonitrile must be treated as hazardous waste

and disposed of in accordance with local, state, and federal regulations.[1] Contact your

institution's environmental health and safety department for specific guidance on proper

disposal procedures.

Experimental Workflow: Risk Assessment and
Mitigation
The following diagram illustrates a systematic approach to risk assessment and mitigation

when planning experiments involving 4-Hydroxycyclohexanecarbonitrile.
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Workflow for Risk Assessment and Mitigation
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Caption: A flowchart illustrating the key stages of risk assessment and mitigation for

experiments involving 4-Hydroxycyclohexanecarbonitrile.

Detailed Experimental Protocol: Preparation of a
Stock Solution
This protocol provides a step-by-step methodology for the safe preparation of a stock solution

of 4-Hydroxycyclohexanecarbonitrile.

Preparation and Pre-checks:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Gather all necessary materials: 4-Hydroxycyclohexanecarbonitrile, solvent, volumetric

flask, balance, spatula, and appropriate waste containers.

Don the required PPE: safety goggles, nitrile gloves, and a lab coat.

Weighing the Compound:

Place a weigh boat on the analytical balance inside the fume hood.

Tare the balance.

Carefully transfer the desired amount of 4-Hydroxycyclohexanecarbonitrile to the weigh

boat using a clean spatula. Avoid generating dust or aerosols.

Dissolution:

Carefully add the weighed compound to the volumetric flask.

Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

Swirl the flask gently to dissolve the compound. If necessary, use a sonicator, ensuring the

flask is capped.

Final Dilution and Storage:
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Once the compound is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Cap the flask and invert it several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, date, and your

initials.

Store the solution in a properly designated and secondary-contained location.

Decontamination and Waste Disposal:

Clean all glassware and equipment that came into contact with the chemical.

Dispose of any contaminated weigh boats, gloves, and other disposable materials in the

appropriate solid hazardous waste container.

Conclusion
The safe handling of 4-Hydroxycyclohexanecarbonitrile in a research and development

setting is achievable through a comprehensive understanding of its hazards, the

implementation of robust engineering and administrative controls, and the consistent use of

appropriate personal protective equipment. By fostering a culture of safety and adhering to the

principles outlined in this guide, researchers can minimize their risk of exposure and conduct

their work with confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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